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Compound of Interest

Compound Name: Gallium;neodymium

Cat. No.: B15934438

Get Quote

This guide provides a detailed comparison of the magnetic transition temperatures of

Neodymium-Gallium (NdGa) intermetallic compounds, supported by experimental data. It is

intended for researchers and scientists in the fields of materials science and condensed matter

physics.

Overview of Magnetic Transitions in NdGa
The intermetallic compound NdGa is known to exhibit successive magnetic transitions as a

function of temperature. Specifically, it undergoes a spin-reorientation (SR) transition from an

antiferromagnetic (AFM) to a ferromagnetic (FM) state, followed by a transition from a

ferromagnetic to a paramagnetic (PM) state at a higher temperature, known as the Curie

temperature (TC).[1][2]

Comparative Data of Magnetic Transition
Temperatures
The magnetic transition temperatures of NdGa and other selected neodymium-based

intermetallic compounds are summarized in the table below for comparative analysis.
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Compound TSR (K)
TN or TC
(K)

Transition
Type

Measureme
nt Field (T)

Reference

NdGa 20 42
SR (AFM-

FM), FM-PM
0.01 [1][2]

NdPd5Ge3 - ~2.2
Magnetic

Ordering
- [3][4]

NdPt5Ge3 - ~3.0
Magnetic

Ordering
- [3][4]

TSR: Spin-Reorientation Temperature; TN: Néel Temperature (for antiferromagnetic ordering);

TC: Curie Temperature (for ferromagnetic ordering).

Experimental Protocols
The determination of magnetic transition temperatures in NdGa compounds involves precise

synthesis and characterization methods.

3.1. Synthesis of NdGa Polycrystalline Ingots

Material Preparation: High-purity (>99.9 wt.%) neodymium (Nd) and gallium (Ga) are used in

stoichiometric amounts.

Arc-Melting: The constituent elements are melted together in an arc furnace on a water-

cooled copper hearth under a purified argon atmosphere to prevent oxidation. The ingot is

typically flipped and re-melted several times to ensure homogeneity.

Annealing: To achieve compositional homogeneity and the desired crystal structure, the

obtained ingot is wrapped in a molybdenum foil, sealed in a high-vacuum quartz tube, and

annealed at 800°C for 7 days.[1]

Quenching: Following the annealing process, the sample is quenched in liquid nitrogen to

preserve the high-temperature phase.[1]

Structural Verification: The crystal structure and phase purity of the final compound are

examined using room-temperature X-ray powder diffraction (XRD).[1]
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3.2. Determination of Magnetic Transition Temperatures

The magnetic transition temperatures are determined from magnetization measurements as a

function of temperature.

Instrumentation: A Superconducting Quantum Interference Device (SQUID) magnetometer is

used for high-sensitivity magnetic measurements.[1]

Measurement Procedure:

Zero-Field-Cooling (ZFC): The sample is cooled from a paramagnetic state (well above

TC) to a low temperature (e.g., 5 K) in the absence of an external magnetic field. A small

magnetic field (e.g., 0.01 T) is then applied, and the magnetization is recorded as the

sample is heated.[1]

Field-Cooling (FC): The sample is cooled from the paramagnetic state to the low

temperature under the same small applied magnetic field. The magnetization is then

measured as the sample is heated.[1]

Data Analysis: The spin-reorientation temperature (TSR) and the Curie temperature (TC) are

identified as abrupt changes in the magnetization curves.[1][2] These temperatures are

precisely determined from the peaks in the derivative of the temperature-dependent

magnetization curve (dM/dT), particularly from the field-cooling data.[1]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

NdGa compounds to determine their magnetic transition temperatures.
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Sample Synthesis

Characterization

1. Prepare Stoichiometric
High-Purity Nd & Ga

2. Arc-Melting
(Argon Atmosphere)

3. Annealing
(800°C, 7 days)

4. Quenching
(Liquid Nitrogen)

5. XRD Analysis
(Phase & Structure Verification)

6. SQUID Magnetometry
(ZFC/FC Measurements)

7. Data Analysis
(dM/dT vs. T)

8. Determine T_SR & T_C

Click to download full resolution via product page

Caption: Workflow for NdGa synthesis and magnetic characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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